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An analysis of the tactics and targets of Al-Qaeda in the Islamic Maghreb (AQIM) and Boko

Haram reveals distinct operational methodologies and objectives, shaped by their unique

origins, ideologies, and theaters of operation. While both are Salafi-jihadist groups, their

approaches to violence and target selection have evolved differently.

Tactical Evolution and Preferences
AQIM has historically favored tactics that align with Al-Qaeda's global strategy, including

kidnappings for ransom, suicide bombings, and attacks on Western interests and regional

security forces. Initially known as the Salafist Group for Preaching and Combat (GSPC), its

rebranding as AQIM in 2007 marked a shift towards more spectacular, Al-Qaeda-style attacks.

The group has extensively used improvised explosive devices (IEDs) and has engaged in

complex attacks on military bases and energy infrastructure across the Sahel.

Boko Haram, in contrast, began with more localized attacks using rudimentary weapons. Over

time, its tactics have grown in sophistication, partly due to interactions with other jihadist groups

like AQIM and ISIS. The group is notorious for its use of mass-casualty attacks, including the

use of female and child suicide bombers, and large-scale raids on villages. Unlike AQIM's initial

focus on high-value targets, Boko Haram has frequently targeted civilians, including students,

worshippers, and villagers, employing a strategy of terror to establish control.
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The targeting philosophies of the two groups also show significant divergence. AQIM has

traditionally focused on targets that are symbolic of Western influence or the state apparatus it

seeks to overthrow. This includes international hotels, restaurants frequented by foreigners, UN

peacekeeping missions, and national armies in the Sahel. Kidnapping for ransom has been a

hallmark of AQIM's strategy, serving as a primary funding mechanism and a tool for political

leverage.

Boko Haram's targeting has been broader and, at times, more indiscriminate. While it also

attacks military and government targets, a significant portion of its violence has been directed

at the civilian population in Northeast Nigeria and neighboring countries. The group has

systematically targeted schools, markets, and places of worship to impose its radical

interpretation of Islamic law and to punish communities perceived as collaborating with the

government. The abduction of the Chibok schoolgirls in 2014 is a prime example of their

strategy of using civilians as instruments of war and propaganda.

Funding and Operational Methodologies
The financial and operational models of the two organizations also differ. AQIM has heavily

relied on kidnapping for ransom, earning it the reputation of being one of the wealthiest Al-

Qaeda affiliates. This is supplemented by involvement in smuggling routes across the Sahara.

Boko Haram initially relied on local sources of funding, including bank robberies, extortion, and

"taxes" levied on local populations. While it has also engaged in kidnapping for ransom, it has

not been as central to its financial model as it has been for AQIM.

Data on Attacks and Casualties
The following table provides a comparative overview of attack and casualty data, illustrating the

different scales and impacts of the two groups' activities. Note: Data represents estimates from

various sources and may vary.
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Metric AQIM Boko Haram

Primary Region of Operation Sahel (Mali, Niger, Algeria)
Lake Chad Basin (Nigeria,

Niger, Chad, Cameroon)

Estimated Fatalities (2007-

Present)
Thousands Tens of thousands

Primary Tactics

Kidnapping for ransom, IEDs,

complex attacks on

military/Western targets.

Mass-casualty suicide

bombings, village raids, mass

abductions.

Primary Targets

Westerners, UN

peacekeepers, regional

security forces, energy

infrastructure.

Civilians, schools, markets,

places of worship, government

and military targets.

Experimental Protocols for Data Analysis
The analysis of terrorist organizations' tactics and targets relies on established methodologies

in the fields of political science, security studies, and data science. Key experimental protocols

include:

Event Data Analysis: This involves the systematic collection of data on terrorist events from

open-source intelligence (OSINT), such as news reports, government publications, and

academic databases (e.g., the Global Terrorism Database - GTD). Each event is coded with

variables such as date, location, weapon type, target type, perpetrator group, and number of

casualties.

Statistical Analysis: Quantitative data collected through event data analysis is then subjected

to statistical analysis to identify trends, patterns, and correlations. This can include time-

series analysis to track the evolution of tactics over time, and comparative statistical tests to

identify significant differences between groups.

Geospatial Analysis: Geographic Information Systems (GIS) are used to map the locations of

attacks. This helps in identifying geographic concentrations of activity, operational safe

havens, and the spatial relationship between attacks and specific demographic or

infrastructural features.
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Social Network Analysis (SNA): SNA is employed to map the relationships between different

terrorist groups, subgroups, and individuals. This can reveal command structures, logistical

networks, and the flow of information or resources, providing insights into their operational

methodologies.

Logical Workflow for Comparative Analysis
The process for conducting a comparative study of two terrorist groups like AQIM and Boko

Haram can be visualized as a logical workflow.
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Caption: Workflow for comparative analysis of terrorist groups.

Target Selection Logic
The decision-making process for target selection by these groups can be modeled as a

simplified signaling pathway, influenced by ideology, strategic objectives, and available

capabilities.
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Caption: Simplified model of target selection logic.

To cite this document: BenchChem. [A comparative study of AQIM and Boko Haram's tactics
and targets]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12369829#a-comparative-study-of-aqim-and-boko-
haram-s-tactics-and-targets]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12369829?utm_src=pdf-body-img
https://www.benchchem.com/product/b12369829#a-comparative-study-of-aqim-and-boko-haram-s-tactics-and-targets
https://www.benchchem.com/product/b12369829#a-comparative-study-of-aqim-and-boko-haram-s-tactics-and-targets
https://www.benchchem.com/product/b12369829#a-comparative-study-of-aqim-and-boko-haram-s-tactics-and-targets
https://www.benchchem.com/product/b12369829#a-comparative-study-of-aqim-and-boko-haram-s-tactics-and-targets
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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